Cas no 10540-31-5 (4-(4-fluorophenyl)benzonitrile)

4-(4-Fluorophenyl)benzonitrile is a high-purity organic compound featuring a biphenyl core substituted with a fluorine atom and a nitrile functional group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring fluorinated aromatic systems. The nitrile group offers versatile reactivity for further functionalization, while the fluorine substitution enhances metabolic stability and binding affinity in target molecules. Its well-defined chemical properties ensure consistent performance in cross-coupling reactions and other transformations. Suitable for research and industrial applications, it is typically supplied with rigorous quality control to meet synthetic standards.
4-(4-fluorophenyl)benzonitrile structure
10540-31-5 structure
Product Name:4-(4-fluorophenyl)benzonitrile
CAS No:10540-31-5
MF:C13H8FN
MW:197.207726478577
MDL:MFCD05981088
CID:48648
PubChem ID:1393040
Update Time:2025-06-06

4-(4-fluorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4'-Fluoro-[1,1'-biphenyl]-4-carbonitrile
    • 4-(4-Fluorophenyl)benzonitrile
    • 4-FLUORO-4'-DIBENZONOTRILE
    • 4'-cyano-4-fluorobiphenyl
    • 4-fluoro-4'-cyanobiphenyl
    • 4'-fluorobiphenyl-4-carbonitrile
    • FCB
    • 4-FLUORO-4''-DIBENZONOTRILE
    • 4-(4-FLUOROPHENYL)BENZONITRILE 97
    • DTXSID40362659
    • BS-25747
    • D97521
    • 4'-fluoro[1,1'-biphenyl]-4-carbonitrile
    • AKOS002683425
    • C13H8FN
    • 10540-31-5
    • 4-fluoro-4-biphenylcarbonitrile
    • J-001414
    • CS-0110654
    • URIGWZMDTRKUSJ-UHFFFAOYSA-N
    • 4-(4-Fluorophenyl)benzonitrile, 97%
    • BB 0222995
    • FT-0652213
    • A22284
    • SCHEMBL7929151
    • MFCD05981088
    • 4-cyano-4'-fluorobiphenyl
    • 4-(4-fluorophenyl)benzonitrile
    • MDL： MFCD05981088
    • Inchi： 1S/C13H8FN/c14-13-7-5-12(6-8-13)11-3-1-10(9-15)2-4-11/h1-8H
    • InChI Key： URIGWZMDTRKUSJ-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 197.06400
  • Monoisotopic Mass: 197.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.19
  • Melting Point: 112-116 ºC
  • Boiling Point: 329.6°C at 760 mmHg
  • Flash Point: 166.1°C
  • Refractive Index: 1.595
  • PSA: 23.79000
  • LogP: 3.36438
  • Solubility: Not available

4-(4-fluorophenyl)benzonitrile Security Information

  • Hazardous Material transportation number：UN 3077
  • WGK Germany：3
  • Hazard Category Code： R37/38;R41;R50/53
  • Safety Instruction： S26-S39-S60-S61
  • Hazardous Material Identification： Xi N
  • Risk Phrases：R37/38; R41; R50/53
  • Safety Term：S26;S39;S60;S61

4-(4-fluorophenyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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4-(4-fluorophenyl)benzonitrile Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:10540-31-5)4-(4-Fluorophenyl)benzonitrile
Order Number:sfd5971
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:10540-31-5)4-(4-Fluorophenyl)benzonitrile
sfd5971
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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